Cas no 89900-29-8 (Benzacridine, methyl-)

Benzacridine, methyl- structure
Benzacridine, methyl- structure
Product Name:Benzacridine, methyl-
CAS No:89900-29-8
MF:C18H13N
MW:243.302524328232
CID:585698
PubChem ID:21856293
Update Time:2025-04-19

Benzacridine, methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzacridine, methyl-
    • 1-methylbenzo[a]acridine
    • DTXSID00618886
    • methylbenzacridine
    • 89900-29-8
    • Inchi: 1S/C18H13N/c1-12-5-4-7-13-9-10-17-15(18(12)13)11-14-6-2-3-8-16(14)19-17/h2-11H,1H3
    • InChI Key: XZESVOPPGWIUJQ-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C=C2C=1C=CC1C=CC=C(C)C2=1

Computed Properties

  • Exact Mass: 243.104799419g/mol
  • Monoisotopic Mass: 243.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 12.9Ų

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